![molecular formula C8H17NOS B1455381 [4-(Ethylsulfanyl)oxan-4-yl]methanamine CAS No. 1354952-44-5](/img/structure/B1455381.png)
[4-(Ethylsulfanyl)oxan-4-yl]methanamine
Overview
Description
Molecular Structure Analysis
The InChI code for “[4-(Ethylsulfanyl)oxan-4-yl]methanamine” is 1S/C8H17NOS/c1-2-11-8(7-9)3-5-10-6-4-8/h2-7,9H2,1H3 . This code provides a specific description of the molecule’s structure, including the number and arrangement of atoms.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . More detailed physical and chemical properties like melting point, boiling point, and density were not available in the search results.Scientific Research Applications
Cytochrome P450 Enzyme Inhibitors
Cytochrome P450 (CYP) enzymes play a crucial role in the metabolism of many small-molecule drugs, and the inhibition of these enzymes is a critical aspect of drug development and pharmacokinetic studies. Chemical inhibitors of these enzymes can help in understanding drug-drug interactions and in the development of new therapeutic agents. Research has identified selective inhibitors for various CYP isoforms, indicating the importance of these inhibitors in deciphering the involvement of specific isoforms in drug metabolism (Khojasteh et al., 2011).
Methionine Metabolism
Methionine plays a vital role in various biological functions, including protein synthesis and as a component of antioxidant systems. Understanding the transport proteins relevant for methionine absorption in the gastrointestinal tract is crucial for optimizing metabolism and health. This research highlights the importance of methionine and its supplements in human and animal health, providing insights into the efficient handling and absorption of this essential amino acid (Mastrototaro et al., 2016).
Methanotrophs for Value Generation from Methane
Methanotrophs, bacteria capable of using methane as their sole carbon source, present a vast potential for biotechnological applications. These include the generation of single-cell protein, biopolymers, and various metabolites such as methanol and organic acids, utilizing methane. Methanotrophs could be genetically engineered to produce new compounds, offering a promising approach to generate value while mitigating greenhouse gas emissions. This area of research demonstrates the potential of methanotrophs in environmental science and technology, including applications in bioremediation and the generation of renewable energy sources (Strong et al., 2015).
Safety and Hazards
The safety information available indicates that “[4-(Ethylsulfanyl)oxan-4-yl]methanamine” is potentially dangerous. It has hazard statements including H302, H312, H315, H318, H332, and H335 . These codes indicate various hazards, such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye damage (H318), harmful if inhaled (H332), and may cause respiratory irritation (H335) .
properties
IUPAC Name |
(4-ethylsulfanyloxan-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NOS/c1-2-11-8(7-9)3-5-10-6-4-8/h2-7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJNJTEJEDRUTIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1(CCOCC1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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